N-(5-amino-2-fluorophenyl)-2-iodobenzamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-iodobenzamide
• InChI: InChI=1S/C13H10FIN2O/c14-10-6-5-8(16)7-12(10)17-13(18)9-3-1-2-4-11(9)15/h1-7H,16H2,(H,17,18)
• InChI Key: XRPJTHUURBOLMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=CC(=C2)N)F)I
• Molecular Formula: C13H10FIN2O
• Molecular Weight: 356.13 g/mol

Description

N-(5-amino-2-fluorophenyl)-2-iodobenzamide, also known as [18F]FBZA, is a radiolabeled tracer used in positron emission tomography (PET) imaging. It is a small molecule that selectively binds to sigma-1 receptors, which are involved in a variety of physiological and pathological processes.

Scientific Research Applications

Dual Fluorescent Detection of Zn2+/Cd2+ Ions

Research has demonstrated the development of fluorescent probes based on structural isomers of 2-aminobenzamide for the selective detection of Zn2+ and Cd2+ ions. These probes exhibit a dual "off–on" and "on–off" fluorescent detection mechanism, which is significant for environmental monitoring and biomedical applications. The study outlines the synthesis, binding behavior, and selectivity of these compounds, highlighting their potential as effective tools for metal ion sensing in various contexts (Qin Xu et al., 2014).

Radiosynthesis for Neuroimaging

Another application involves the radiosynthesis of radioiodinated ligands targeting serotonin-5HT2-receptors. These compounds are promising tracers for γ-emission tomography, contributing to the understanding of neurological disorders and the development of diagnostic tools. The study discusses the synthesis, in vitro and in vivo binding behaviors, and the potential of these ligands for brain imaging applications (J. Mertens et al., 1994).

SPECT Imaging of 5-HT2A Receptors

Further research into radioiodinated ligands, specifically targeting 5-HT2A receptors, has been conducted to characterize their use in SPECT imaging. This work is crucial for advancing our understanding of psychiatric disorders by providing insights into receptor distribution and function within the human brain. The findings support the application of these ligands in clinical research and diagnostic imaging, contributing to the development of targeted therapies (A. Catafau et al., 2006).

Novel Crystalline Forms and Antagonists

Other studies have focused on the synthesis of novel crystalline forms of related compounds, demonstrating their utility as NK1/NK2 antagonists for treating a range of disorders. This research sheds light on the therapeutic potential of these compounds across various medical applications, including their role in addressing pain, depression, and other conditions (P. Norman, 2008).